5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95%
Overview
Description
5-(3,5-Difluorophenyl)-3-hydroxypyridine (5-DFHP) is a fluorinated pyridine derivative with a wide range of applications in scientific research and industrial use. It is a white crystalline solid with a melting point of 95°C, and is soluble in most organic solvents. 5-DFHP is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in various reactions. It also has potential applications as a drug candidate.
Scientific Research Applications
5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in various reactions. It is also used as a fluorescent probe for the detection of DNA and proteins. In addition, 5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95% has potential applications as a drug candidate.
Mechanism of Action
The mechanism of action of 5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95% is not yet fully understood. It is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to have some antioxidant activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95% are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes. In addition, it has been shown to have some antioxidant activity.
Advantages and Limitations for Lab Experiments
5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95% has several advantages for use in laboratory experiments. It is easy to synthesize, has a high melting point, and is soluble in most organic solvents. In addition, it has potential applications as a drug candidate. However, there are some limitations to using 5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95% in laboratory experiments. It is not very stable in aqueous solutions, and its mechanism of action is not yet fully understood.
Future Directions
There are many potential future directions for further research on 5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95%. These include exploring its potential applications as a drug candidate, investigating its mechanism of action, and studying its biochemical and physiological effects. In addition, further research could be conducted on its synthesis method and its use as a reagent, ligand, and catalyst in various reactions. Finally, further research could be conducted on its stability in aqueous solutions and its potential toxicity.
Synthesis Methods
5-(3,5-Difluorophenyl)-3-hydroxypyridine; 95% can be synthesized through a variety of methods. One common method involves the condensation reaction of 3-hydroxy-5-difluorophenylacetonitrile with pyridine in the presence of a base, such as sodium ethoxide. The reaction is carried out at elevated temperatures and yields a white crystalline solid. The product can then be recrystallized from ethanol to obtain a purity of 95%.
properties
IUPAC Name |
5-(3,5-difluorophenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F2NO/c12-9-1-7(2-10(13)4-9)8-3-11(15)6-14-5-8/h1-6,15H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXGDHJJXWCPFQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)C2=CC(=CN=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70682711 |
Source
|
| Record name | 5-(3,5-Difluorophenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70682711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261995-95-2 |
Source
|
| Record name | 3-Pyridinol, 5-(3,5-difluorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261995-95-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(3,5-Difluorophenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70682711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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